Cas no 1955562-12-5 (2,3-diamino-5-bromobenzoic acid dihydrochloride)
2,3-diamino-5-bromobenzoic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diamino-5-bromobenzoic acid 2HCl
- 2,3-diamino-5-bromobenzoic acid dihydrochloride
-
- MDL: MFCD27978533
- Inchi: 1S/C7H7BrN2O2.ClH/c8-3-1-4(7(11)12)6(10)5(9)2-3;/h1-2H,9-10H2,(H,11,12);1H
- InChI Key: UZNIHNMERYCNEJ-UHFFFAOYSA-N
- SMILES: C(C1C=C(Br)C=C(N)C=1N)(=O)O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
2,3-diamino-5-bromobenzoic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-203992-0.05g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-203992-0.1g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-203992-0.25g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-203992-0.5g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-203992-1.0g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 1g |
$699.0 | 2023-05-25 | ||
| Enamine | EN300-203992-2.5g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-203992-5.0g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 5g |
$2028.0 | 2023-05-25 | ||
| Enamine | EN300-203992-10.0g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 10g |
$3007.0 | 2023-05-25 | ||
| Enamine | EN300-203992-1g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-203992-5g |
2,3-diamino-5-bromobenzoic acid dihydrochloride |
1955562-12-5 | 5g |
$2028.0 | 2023-09-16 |
2,3-diamino-5-bromobenzoic acid dihydrochloride Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2,3-diamino-5-bromobenzoic acid dihydrochloride
Introduction to 2,3-diamino-5-bromobenzoic acid dihydrochloride (CAS No. 1955562-12-5)
2,3-diamino-5-bromobenzoic acid dihydrochloride, identified by the CAS number 1955562-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of brominated amino benzoic acids, a subset of molecules that are widely explored for their diverse biological activities and potential therapeutic applications. The presence of both amino groups and a bromine substituent at specific positions on the benzoic acid core imparts unique chemical properties, making it a valuable scaffold for further chemical modifications and biological investigations.
The structure of 2,3-diamino-5-bromobenzoic acid dihydrochloride consists of a benzoic acid ring substituted with amino groups at the 2- and 3-positions, and a bromine atom at the 5-position. The dihydrochloride salt form enhances the solubility of the compound in aqueous systems, which is a critical factor for its use in biochemical assays and pharmaceutical formulations. This solubility profile makes it particularly useful for applications in high-performance liquid chromatography (HPLC), enzyme inhibition studies, and as an intermediate in the synthesis of more complex molecules.
In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability compared to their non-halogenated counterparts. The bromine atom in 2,3-diamino-5-bromobenzoic acid dihydrochloride serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many biologically active compounds. These reactions allow for the introduction of additional pharmacophores or tags for drug discovery purposes.
One of the most compelling areas of research involving 2,3-diamino-5-bromobenzoic acid dihydrochloride is its potential as a precursor in the development of anticancer agents. Brominated amino acids have been extensively studied for their ability to interfere with DNA replication and repair mechanisms in cancer cells. The amino groups provide sites for covalent bonding with DNA or proteins, while the bromine atom can be exploited in click chemistry reactions to attach therapeutic payloads or imaging agents. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells, making them promising candidates for further development.
Another area where 2,3-diamino-5-bromobenzoic acid dihydrochloride shows promise is in the field of immunomodulation. Amino benzoic acid derivatives have been explored for their ability to modulate immune responses by interacting with various receptors and signaling pathways. The unique structural features of this compound may allow it to influence immune cell function, potentially leading to novel treatments for autoimmune diseases or cancer immunotherapy. Research is ongoing to elucidate its exact mechanisms of action and to optimize its pharmacological properties.
The synthesis of 2,3-diamino-5-bromobenzoic acid dihydrochloride typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include halogenation at the 5-position, followed by selective amination at the 2- and 3-positions. The final step involves converting the free base into its dihydrochloride salt to improve stability and solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for meeting the demands of academic research and industrial applications.
In conclusion, 2,3-diamino-5-bromobenzoic acid dihydrochloride (CAS No. 1955562-12-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, particularly in oncology and immunology. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics. Future research will focus on optimizing synthetic routes, exploring new biological applications, and translating preclinical findings into clinical trials.
1955562-12-5 (2,3-diamino-5-bromobenzoic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)